Cas no 50353-47-4 (2-Hydroxy-3-phenylpropanenitrile)

• Product Name: 2-Hydroxy-3-phenylpropanenitrile
• CAS No: 50353-47-4
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 376576
• PubChem ID: 291037
• Update Time: 2025-04-19

2-Hydroxy-3-phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-phenylpropanenitrile
• 3-Phenyllactonitrile
• Benzenepropanenitrile, a-hydroxy-
• 2-Hydroxy-3-phenyl-propionitril
• 2-hydroxy-3-phenyl-propionitrile
• Benzenepropanenitrile,a-hydroxy
• phenyl acetaldehyde cyanohydrin
• Phenylacetaldehyd-cyanhydrin
• 50353-47-4
• DTXSID00302970
• NSC-155550
• (r,s)-2-hydroxy-3-phenylpropionitrile
• NSC155550
• SCHEMBL196712
• EN300-1262670
• SB85257
• AKOS009470115
• DB-228104
• (S)-2-hydroxy-3-phenylpropanenitrile
• G53432

• Inchi： 1S/C9H9NO/c10-7-9(11)6-8-4-2-1-3-5-8/h1-5,9,11H,6H2
• InChI Key： GOOUUOYVIYFDBL-UHFFFAOYSA-N
• SMILES： OC(C#N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 147.06800
• Monoisotopic Mass: 147.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.131
• Boiling Point: 325.8°C at 760 mmHg
• Flash Point: 150.8°C
• Refractive Index: 1.556
• PSA: 44.02000
• LogP: 1.11358

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives